Cas no 1261826-34-9 (1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone)

1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone is a fluorinated aromatic ketone derivative characterized by the presence of a hydroxyl group and a trifluoromethyl substituent on the phenyl ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxyl group offers a reactive site for further functionalization. Its high purity and well-defined reactivity profile ensure consistent performance in coupling reactions, electrophilic substitutions, and other transformations. This compound is particularly useful in the design of bioactive molecules requiring tailored physicochemical properties.

1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone structure

1261826-34-9 structure

Product Name:1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone

CAS No:1261826-34-9

MF:C₉H₇F₃O₂

MW:204.145893335342

CID:4743167

PubChem ID:59494000

Update Time:2025-08-05

1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

- AB75642
- 3'-HYDROXY-5'-(TRIFLUOROMETHYL)ACETOPHENONE
- 1-[3-HYDROXY-5-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-ONE
- 1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone
- Inchi： 1S/C9H7F3O2/c1-5(13)6-2-7(9(10,11)12)4-8(14)3-6/h2-4,14H,1H3
- InChI Key： FFXMONMLVYRMBE-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C(C)=O)C=1)O)(F)F

Computed Properties

Exact Mass: 204.03981395g/mol
Monoisotopic Mass: 204.03981395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.1

1-[3-Hydroxy-5-(trifluoromethyl)phenyl]ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003455-1g	3'-Hydroxy-5'-(trifluoromethyl)acetophenone	1261826-34-9	97%	1g	1,579.40 USD	2021-06-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562811-500mg	1-(3-Hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	1261826-34-9	98%	500mg	￥5458.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562811-1g	1-(3-Hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	1261826-34-9	98%	1g	￥7047.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562811-2.5g	1-(3-Hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	1261826-34-9	98%	2.5g	￥14028.00	2024-08-09